Cas no 64521-16-0 (Benz[a]anthra[1,2-b]oxirene,1a,10,11,11a-tetrahydro-)

• Product name: Benz[a]anthra[1,2-b]oxirene,1a,10,11,11a-tetrahydro-
• CAS No: 64521-16-0
• MF: C₁₈H₁₄O
• MW: 246.30316
• CID: 504475
• PubChem ID: 47415

Benz[a]anthra[1,2-b]oxirene,1a,10,11,11a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthra[1,2-b]oxirene,1a,10,11,11a-tetrahydro-
• 1a,2,3,11c-Tetrahydrobenzo[6,7]phenanthro[3,4-b]oxirene
• CCRIS 1016
• 1a,2,3,11c-Tetrahydrotetrapheno[1,2-b]oxirene
• benzo[6,7]phenanthro[3,4-b]oxirene, 1a,2,3,11c-tetrahydro-
• 1,2-EPOXY-1,2,3,4-TETRAHYDROBENZ[A]ANTHRACENE
• BRN 5280437
• BENZ(a)ANTHRACENE, 1,2,3,4-TETRAHYDRO-1,2-EPOXY-
• DTXSID50983152
• 1,2-Epoxy-1,2,3,4-tetrahydrobenz(a)anthracene
• Benzo(6,7)phenanthro(3,4-b)oxirene, 1a,2,3,11c-tetrahydro-
• Tetrahydrobenz(a)anthracene-1,2-epoxide
• Tetrahydrobenz(a)anthracen-1,2-epoxide
• 64521-16-0

• Inchi： InChI=1S/C18H14O/c1-2-4-13-10-15-14(9-12(13)3-1)6-5-11-7-8-16-18(19-16)17(11)15/h1-6,9-10,16,18H,7-8H2
• InChI Key： BPWAWXRCSBRVLU-UHFFFAOYSA-N
• SMILES： C1CC2=C(C3C1O3)C4=CC5=CC=CC=C5C=C4C=C2

Computed Properties

• Exact Mass: 246.10452
• Monoisotopic Mass: 246.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 4.1

Experimental Properties

• Density: 1.0572 (rough estimate)
• Boiling Point: 349.31°C (rough estimate)
• Flash Point: 219.2°C
• Refractive Index: 1.4700 (estimate)
• PSA: 12.53